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Compound of Interest

Compound Name: 5-Carboxycytidine

Cat. No.: B15830359

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential, step-by-step procedures for the safe disposal of 5-
Carboxycytidine, a modified nucleoside utilized in various research applications. Adherence to

these protocols is paramount to minimize environmental impact and safeguard laboratory

personnel.

Understanding the Hazard Profile of 5-
Carboxycytidine
Before initiating any disposal procedure, it is crucial to understand the hazard profile of the

substance. Based on available safety data, 5-Carboxycytidine is classified with the following

hazards:

Acute Oral Toxicity (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2)
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Specific Target Organ Toxicity (Single Exposure, Category 3), causing respiratory irritation

These classifications necessitate careful handling and a structured disposal plan to mitigate

potential risks.

Quantitative Data Summary
For quick reference, the key chemical and physical properties of 5-Carboxycytidine are

summarized in the table below.

Property Value

Molecular Formula C₁₀H₁₃N₃O₇

Molecular Weight 287.23 g/mol

Appearance Solid

Oral LD50 Not available

Dermal LD50 Not available

Inhalation LC50 Not available

Data sourced from PubChem.[1]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of 5-
Carboxycytidine. This process is designed to be straightforward and to ensure compliance

with general laboratory safety standards.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling 5-Carboxycytidine waste.

2. Waste Segregation:
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Do not mix 5-Carboxycytidine waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste management plan.

Keep 5-Carboxycytidine waste in its original or a clearly labeled, compatible container.

3. Waste Collection and Storage:

Solid Waste: Collect solid 5-Carboxycytidine waste in a designated, sealed container. This

includes any contaminated consumables such as weigh boats, pipette tips, and gloves.

Liquid Waste: If 5-Carboxycytidine is in a solution, collect it in a sealed, leak-proof

container. Do not dispose of liquid waste containing 5-Carboxycytidine down the drain.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"5-Carboxycytidine," and the associated hazard symbols (e.g., exclamation mark for irritant

and health hazard).

4. Final Disposal:

All waste containing 5-Carboxycytidine must be disposed of through an approved

hazardous waste disposal facility.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the waste.

Follow all local, regional, and national regulations for hazardous waste disposal.[2]

Logical Flow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of 5-
Carboxycytidine.
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Caption: Disposal workflow for 5-Carboxycytidine waste.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of 5-
Carboxycytidine, fostering a culture of safety and environmental responsibility. Always consult

your institution's specific guidelines and the most recent Safety Data Sheet (SDS) for the most

up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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